Cas no 86811-34-9 (4-(4-bromobenzyl)oxypiperidine hydrochloride)

• Product Name: 4-(4-bromobenzyl)oxypiperidine hydrochloride
• CAS No: 86811-34-9
• MF: C₁₂H₁₇BrClNO
• MW: 306.626481771469
• MDL: MFCD13561214
• CID: 3500435
• PubChem ID: 13194468
• Update Time: 2025-10-30

4-(4-bromobenzyl)oxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE, 4-[(4-BROMOPHENYL)METHOXY]-, HYDROCHLORIDE
• 4-[(4-Bromobenzyl)oxy]piperidine hydrochloride
• 4-[(4-bromophenyl)methoxy]piperidine hydrochloride
• F2158-1457
• G47337
• EN300-238106
• 4-((4-Bromobenzyl)oxy)piperidine hydrochloride
• 86811-34-9
• AKOS015843909
• 4-[(4-bromophenyl)methoxy]piperidine;hydrochloride
• CS-0241791
• 4-((4-Bromobenzyl)oxy)piperidinehydrochloride
• LDA81134
• Z2235304056
• 4-(4-bromobenzyl)oxypiperidine hydrochloride

• MDL： MFCD13561214
• Inchi： 1S/C12H16BrNO.ClH/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12;/h1-4,12,14H,5-9H2;1H
• InChI Key： SMVMEMRCOQHSDN-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)OCC1=CC=C(Br)C=C1.Cl

Computed Properties

• Exact Mass: 305.01820Da
• Monoisotopic Mass: 305.01820Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(4-bromobenzyl)oxypiperidine hydrochloride

Research Brief on 4-(4-bromobenzyl)oxypiperidine hydrochloride (CAS: 86811-34-9): Recent Advances and Applications

4-(4-bromobenzyl)oxypiperidine hydrochloride (CAS: 86811-34-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

A recent study published in the Journal of Medicinal Chemistry explored the role of 4-(4-bromobenzyl)oxypiperidine hydrochloride as a precursor in the synthesis of sigma-1 receptor ligands. The study demonstrated that modifications to the piperidine ring and the bromobenzyl group could enhance binding affinity and selectivity, making it a promising candidate for neuropathic pain management. The compound's unique structural features allow for versatile chemical modifications, enabling researchers to fine-tune its pharmacological profile.

In another groundbreaking study, researchers investigated the compound's potential as an antitumor agent. The presence of the bromobenzyl group was found to facilitate interactions with specific oncogenic targets, leading to the inhibition of tumor cell proliferation. Preliminary in vitro and in vivo experiments showed promising results, particularly in breast cancer and glioblastoma models. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

From a synthetic chemistry perspective, advancements in the scalable production of 4-(4-bromobenzyl)oxypiperidine hydrochloride have been reported. A team of researchers developed a novel, cost-effective method using catalytic hydrogenation, which significantly improved yield and purity compared to traditional methods. This innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings, accelerating the development of new therapeutics.

In conclusion, 4-(4-bromobenzyl)oxypiperidine hydrochloride (CAS: 86811-34-9) continues to garner attention as a valuable building block in drug discovery. Its diverse applications, from neurological disorders to cancer therapy, highlight its importance in modern medicinal chemistry. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The compound's evolving role in the pharmaceutical industry underscores the need for continued investment in its study and development.